1-(4-Chlorophenyl)cyclopentan-1-amine hydrochloride
Overview
Description
1-(4-Chlorophenyl)cyclopentan-1-amine hydrochloride is a chemical compound with the CAS Number: 1235439-77-6 . It has a molecular weight of 232.15 . It is a powder and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14ClN.ClH/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11;/h3-6H,1-2,7-8,13H2;1H .Physical And Chemical Properties Analysis
This compound is a powder and is stored at room temperature .Scientific Research Applications
Chemical Reactions and Synthesis
1-(4-Chlorophenyl)cyclopentan-1-amine hydrochloride is involved in various chemical reactions and synthesis processes. For instance, the reaction of chloral with substituted anilines can lead to the formation of products like 2,2,2-trichloroethylidene anilines. Further treatment of these imines with thioglycolic acid produces a series of substituted products, indicating the reactivity and potential application of chlorophenyl compounds in synthetic chemistry (Issac & Tierney, 1996).
Environmental Implications and Treatment
Chlorophenols, including 4-chlorophenyl compounds, are significant in environmental science, particularly in their role as precursors of dioxins in thermal processes like Municipal Solid Waste Incineration (MSWI). Understanding the formation, concentration, and correlation between chlorophenols and other chemical species is crucial for environmental monitoring and pollution control (Peng et al., 2016). Furthermore, the reactivity of chlorine with inorganic and organic compounds, including chlorophenyl derivatives, is critical in water treatment processes. Detailed kinetic and mechanistic information helps in predicting and improving reactions involving chlorine and micropollutants in water treatment (Deborde & von Gunten, 2008).
Potential in Desalination
Interestingly, cyclopentane hydrates, closely related to the cyclopentane structure in 1-(4-Chlorophenyl)cyclopentan-1-amine hydrochloride, have been investigated for their potential in desalination processes. The review by Ho-Van et al. (2019) presents the fundamental data and past developments of Hydrate-Based Desalination using cyclopentane, highlighting its potential in offering an effective and sustainable solution for desalination (Ho-Van et al., 2019).
Safety and Hazards
properties
IUPAC Name |
1-(4-chlorophenyl)cyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN.ClH/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11;/h3-6H,1-2,7-8,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWANQHWNKPKGCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235439-77-6 |
Source
|
| Record name | 1-(4-chlorophenyl)cyclopentan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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